PotassiumSilicofluoride

• CAS No.: 18671-90-2
• Molecular Formula: C9H10ClN3

Description

Potassium silicofluoride, also known as dipotassium hexafluorosilicate, is a chemical compound with the formula K₂SiF₆. It appears as a white crystalline powder and is slightly soluble in water. This compound is commonly used in various industrial applications, including the manufacture of porcelain, preservation of timber, and production of optical glass .

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium silicofluoride can be synthesized through the reaction of potassium fluoride with silicon tetrafluoride. The reaction typically occurs in an aqueous medium, where silicon tetrafluoride gas is bubbled through a solution of potassium fluoride, resulting in the precipitation of potassium silicofluoride:

$$\text{SiF}_4 + 2\text{KF} \rightarrow \text{K}_2\text{SiF}_6$$SiF4​+2KF→K2​SiF6​

Industrial Production Methods

In industrial settings, potassium silicofluoride is often produced as a by-product of the phosphate fertilizer industry. The process involves the reaction of fluosilicic acid, a by-product of phosphate rock processing, with potassium chloride:

$$\text{H}_2\text{SiF}_6 + 2\text{KCl} \rightarrow \text{K}_2\text{SiF}_6 + 2\text{HCl}$$H2​SiF6​+2KCl→K2​SiF6​+2HCl

This method is cost-effective and utilizes readily available raw materials .

Chemical Reactions Analysis

Types of Reactions

Potassium silicofluoride undergoes various chemical reactions, including:

Decomposition: When heated, potassium silicofluoride decomposes to form potassium fluoride and silicon tetrafluoride.

Hydrolysis: In the presence of water, it hydrolyzes to form potassium fluoride and silicic acid.

Substitution: It can react with other metal salts to form corresponding metal fluorosilicates.

Common Reagents and Conditions

Decomposition: Heating at high temperatures.

Hydrolysis: Reaction with water or dilute acids.

Substitution: Reaction with metal salts in aqueous solutions.

Major Products Formed

Decomposition: Potassium fluoride (KF) and silicon tetrafluoride (SiF₄).

Hydrolysis: Potassium fluoride (KF) and silicic acid (H₄SiO₄).

Substitution: Metal fluorosilicates, depending on the metal salt used.

Scientific Research Applications

Potassium silicofluoride has several scientific research applications:

Chemistry: Used as a reagent in the synthesis of other fluorosilicates and in the preparation of fluorine-containing compounds.

Biology: Investigated for its potential use in dental treatments to occlude dentin tubules and reduce hypersensitivity.

Medicine: Studied for its antimicrobial properties and potential use in dental care products.

Industry: Utilized in the production of optical glass, ceramics, and as a flux in metallurgy.

Mechanism of Action

The mechanism by which potassium silicofluoride exerts its effects involves the release of fluoride ions. These ions can interact with various biological and chemical systems. In dental applications, fluoride ions help in the remineralization of tooth enamel and the occlusion of dentin tubules, reducing sensitivity. The molecular targets include calcium phosphate in teeth, leading to the formation of fluorapatite, which is more resistant to acid attack .

Comparison with Similar Compounds

Similar Compounds

• Sodium fluorosilicate (Na₂SiF₆)
• Ammonium fluorosilicate ((NH₄)₂SiF₆)
• Calcium fluorosilicate (CaSiF₆)

Uniqueness

Potassium silicofluoride is unique due to its specific applications in the preservation of timber and the production of optical glass. Compared to sodium fluorosilicate, it is less soluble in water, making it more suitable for certain industrial applications. Additionally, its use in dental treatments for occluding dentin tubules is a distinct advantage over other fluorosilicates .